Platinum rhodium

Specification

• CAS No.: 11107-71-4
• Molecular Formula: PtRh
• Molecular Weight: 297.99 g/mol
• IUPAC Name: platinum;rhodium
• Standard InChI: InChI=1S/Pt.Rh
• Standard InChI Key: PXXKQOPKNFECSZ-UHFFFAOYSA-N
• SMILES: [Rh].[Pt]
• Canonical SMILES: [Rh].[Pt]

Introduction

Fundamental Properties of Platinum Rhodium Alloys

Composition and Structure

Platinum rhodium alloys represent a combination of two precious metals from the platinum group. These alloys form a continuous series of solid solutions, meaning that the two metals completely dissolve into each other in any proportion, creating a homogeneous microstructure. The compositions typically range from 10% to 80% rhodium content, with the remainder being platinum, though specialized applications may call for specific ratios. The homogeneous microstructure of these alloys contributes significantly to their uniform properties and predictable performance in various applications.

Melting Points

One of the most notable properties of platinum rhodium alloys is their exceptionally high melting points, which increase proportionally with rhodium content. Pure platinum melts at approximately 1,773.5°C, while pure rhodium has a higher melting point of 1,966°C. When alloyed together, the resulting materials have melting points that lie between these two extremes, with the relationship showing a sharp increase in melting point as rhodium content increases up to about 40%, after which the increase becomes more gradual. This characteristic makes these alloys particularly suitable for high-temperature applications.

Hardness Characteristics

The addition of rhodium to platinum significantly enhances the hardness of the resulting alloy. Research shows that even a 10% rhodium alloy is substantially harder than pure platinum. As rhodium content increases, the hardness continues to rise, though the rate of increase slows after about the 10% mark. The hardness appears to reach its maximum at approximately 70% rhodium content, making these alloys ideal for applications requiring wear resistance and durability under extreme conditions.

Density and Electrical Properties

Platinum rhodium alloys demonstrate predictable trends in density and electrical properties that correspond to their composition. The density of these alloys at 25°C decreases linearly as the rhodium content increases. Conversely, electrical resistivity at 20°C increases with higher rhodium content, showing a nonlinear relationship. The temperature coefficient of resistance also varies systematically with composition, providing engineers with a range of options for specific electrical applications.

Table 1: Physical Properties of Platinum-Rhodium Alloys

Rhodium Content (%)	Approximate Melting Point (°C)	Relative Hardness (Vickers Scale)	Density (g/cm³)
0 (Pure Platinum)	1,773.5	Low	21.45
10	~1,795	Significantly higher than Pt	~21.2
20	~1,820	Higher	~20.9
40	~1,870	Very high	~20.3
60	~1,910	Extremely high	~19.7
80	~1,940	Maximum hardness	~19.1
100 (Pure Rhodium)	1,966	Slightly lower than 80% alloy	12.41

Industrial Applications

Thermocouple Wire and Temperature Measurement

Platinum rhodium alloys, particularly those containing 10% to 13% rhodium, are extensively used in making thermocouple wire for industrial temperature measurement applications. These thermocouples function reliably in extreme environments where temperatures must be monitored remotely, such as in welding production lines, ceramics manufacturing, and various chemical processes. The stability of these alloys at high temperatures, combined with their predictable thermoelectric properties, makes them irreplaceable in these applications despite their high cost.

Laboratory Equipment and Analytical Instruments

The chemical stability and resistance to corrosion make platinum rhodium alloys ideal materials for laboratory equipment that must withstand extreme conditions. Items such as crucibles, tongs, stands, probes, and other testing equipment often contain these alloys. Even when discolored or worn, these items retain valuable quantities of platinum and rhodium that can be recycled, making them both environmentally and economically significant.

Chemical Production

Platinum rhodium alloys serve as crucial catalysts in numerous chemical production processes. Screens made from these alloys are employed in the production of nitric acid, which is fundamental to fertilizer manufacturing. Additionally, they catalyze the production of fine glass fibers used in fiber optics and even in the manufacturing of artificial silk. Their catalytic efficiency and stability at high temperatures make them indispensable in these industrial processes.

Automotive Catalytic Converters

Perhaps the most widespread application of platinum rhodium alloys is in automotive catalytic converters. These devices, which reduce harmful emissions from internal combustion engines, rely on the catalytic properties of platinum group metals to convert toxic gases into less harmful substances. The unique catalytic activity of platinum rhodium makes it particularly effective for reducing nitrogen oxides in exhaust gases, complementing the action of other precious metals in the converter.

Aerospace Applications

The extreme conditions encountered in aerospace applications demand materials with exceptional properties. Platinum rhodium tungsten alloys, which incorporate tungsten with platinum and rhodium, have found important uses in this sector. These highly heat-resistant alloys can withstand the extraordinary temperatures and stresses encountered in aerospace environments, making them valuable components in specialized applications where performance under extreme conditions is paramount.

Environmental Considerations

Environmental Sources and Contamination

The increasing use of platinum rhodium in industrial and automotive applications has led to growing environmental concerns. Research has identified two significant sources of platinum group elements (including platinum and rhodium) in the environment: road traffic pollutants and residues of cytostatic drugs used in cancer therapy. As vehicles with catalytic converters operate, minute amounts of these metals are released into the environment, while medical waste from cancer treatments can introduce additional quantities of these elements into waste streams.

Environmental Fate and Impact

Once released into the environment, platinum and rhodium can migrate through sewage systems and ultimately contaminate surface waters. Scientific studies have investigated the environmental impact of these metals using bioindicators such as duckweed (Lemna minor), which can reveal potential ecological effects. Research has shown that exposure to platinum compounds (PtCl4) leads to inhibition of colony growth and distinct morphological changes in these aquatic plants, with antioxidant and enzymatic activities increasing proportionally with platinum concentration.

Toxicity Measurements

Detailed studies have quantified the toxicity of platinum compounds on aquatic organisms. The 168-hour EC50 (effective concentration causing 50% inhibition) of PtCl4 was determined to be 12.16 μM (95% confidence interval: 9.88-14.44), while PdCl2 showed an EC50 of 50.39 μM (95% confidence interval: 23.83-76.96). The most significant growth inhibition by RhCl3 was observed at a concentration of 25 μM. These findings underscore the importance of monitoring and controlling the release of platinum group metals into the environment.

Market Analysis and Supply-Demand Dynamics

Current Market Status

The platinum rhodium market is characterized by limited supply and specialized demand patterns. As precious metals, both platinum and rhodium are rare, with rhodium being particularly scarce and typically commanding a higher price per ounce than platinum. Market data regarding the supply and demand of platinum group metals, including platinum and rhodium, is compiled and published by authorities such as SFA (Oxford) in collaboration with industry stakeholders.

Supply Considerations

The supply of platinum rhodium is constrained by the limited global production of both constituent metals. Data tables available from market analysts provide estimates of supply patterns from 2020 onwards, measured in thousands of ounces (koz). This limited supply, combined with increasing industrial demand, contributes to the high value and strategic importance of these metals in global markets.

Physical Characteristics and Manufacturing

Preparation and Production Methods

The production of platinum rhodium alloys involves sophisticated metallurgical processes. High-purity platinum and rhodium (with metallic impurities typically below 0.01%, often below 0.001%) serve as starting materials. The alloying process typically employs high-frequency induction furnaces, with the metals first prepared as sintered pellets before melting. The resulting ingots undergo mechanical working through processes such as hot forging, swaging, and drawing, with the specific temperatures and techniques dependent on the rhodium content of the alloy.

Mechanical Working Characteristics

The mechanical workability of platinum rhodium alloys varies significantly with composition. Alloys containing less than 40% rhodium can generally be drawn at room temperature from 1 mm swaged bar to wire of 0.2 mm diameter without intermediate annealing. Higher-rhodium alloys require more sophisticated processing techniques, including graduated temperature reductions during the drawing process to prevent cracking. These processing considerations are crucial for manufacturers working with these materials for specialized applications.